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For Researchers, Scientists, and Drug Development Professionals

Introduction

PFI-90 is a small molecule inhibitor primarily targeting histone demethylases, enzymes that
play a crucial role in epigenetic regulation. Its ability to selectively inhibit these enzymes has
made it a valuable tool for studying the biological functions of specific histone demethylases
and a potential starting point for the development of novel therapeutics, particularly in oncology.
This technical guide provides a detailed overview of the selectivity profile of PFI-90 against a
panel of histone demethylases, supported by quantitative data and detailed experimental
protocols.

Core Data Presentation: PFI-90 Selectivity Profile

The inhibitory activity of PFI-90 has been assessed against a range of histone demethylases
(KDMs). The following table summarizes the half-maximal inhibitory concentration (IC50)
values, providing a quantitative measure of PFI-90's potency and selectivity. The data is
primarily derived from in vitro enzymatic assays detailed in the subsequent sections.
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Target Histone Target Histone
IC50 (uM) Notes
Demethylase Mark(s)
KDM3B (JMJD1B) ~2.5 H3K9mel/2 Primary Target
H3K4mel/2, Strong off-target
KDM1A (LSD1) ~5.0 o
H3K9mel/2 activity
H3K9me2/3, Moderate off-target
KDM4B (JMJD2B) ~7.5 o
H3K36me2/3 activity
Moderate off-target
KDM5A (JARID1A) ~10.0 H3K4me2/3 N
activity
H3K9me2/3, Weak to no significant
KDM4C (JMJID2C) >25 o
H3K36me2/3 activity
KDM6B (JMJD3) >50 H3K27me2/3 No significant activity

Note: The IC50 values are approximate and compiled from multiple sources for comparative
purposes. Exact values may vary depending on the specific assay conditions.

The data clearly indicates that PFI-90 exhibits the highest potency against KDM3B. However, it
also demonstrates significant inhibitory activity against KDM1A, KDM4B, and KDM5A,
highlighting its multi-KDM inhibitory nature. This polypharmacology is a critical consideration for
its use as a chemical probe and for any therapeutic development.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general signaling pathway involving histone demethylases
and the workflow for a typical in vitro enzymatic assay used to determine the selectivity profile
of inhibitors like PFI-90.
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TR-FRET Histone Demethylase Assay Workflow

1. Assay Plate Preparation
(Add Assay Buffer, PFI-90, and Histone Demethylase)

2. Substrate Addition
(Add Biotinylated Methylated Histone Peptide)

'

3. Enzymatic Reaction
(Incubate at Room Temperature)

'

4. Detection Reagent Addition
(Add Europium-labeled Antibody and Streptavidin-XL665)

'

5. Signal Detection
(Read Time-Resolved Fluorescence Resonance Energy Transfer)

Click to download full resolution via product page

« To cite this document: BenchChem. [PFI-90: A Technical Guide to its Selectivity Profile
Against Histone Demethylases]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15583005?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583005#pfi-90-selectivity-profile-against-other-histone-demethylases
https://www.benchchem.com/product/b15583005#pfi-90-selectivity-profile-against-other-histone-demethylases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15583005#pfi-90-selectivity-profile-against-other-
histone-demethylases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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